Cas no 1797892-26-2 (1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)-)

• Product Name: 1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)-
• CAS No: 1797892-26-2
• MF: C₁₆H₁₈BrNO
• MW: 320.224223613739
• CID: 5372453
• Update Time: 2025-09-24

1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)-

• Inchi： 1S/C16H18BrNO/c17-15-7-2-1-4-12(15)8-11-16(19)18-13-5-3-6-14(18)10-9-13/h1-5,7,13-14H,6,8-11H2
• InChI Key： BLKUZEISUROIKD-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1C=CC2)(=O)CCC1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)-

Comprehensive Overview of 1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)- (CAS No. 1797892-26-2)

The compound 1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)- (CAS No. 1797892-26-2) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its distinctive 8-azabicyclo[3.2.1]oct-2-ene scaffold, combined with a 2-bromophenyl substituent, makes it a valuable intermediate for the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate specific biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)- has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's brominated aromatic ring and azabicyclic core contribute to its versatility in cross-coupling reactions, a topic frequently searched by chemists exploring C-C bond formation strategies. Its CAS No. 1797892-26-2 is often queried in databases by professionals seeking reliable synthetic protocols or spectroscopic data.

One of the most discussed aspects of this compound is its role in the development of central nervous system (CNS) therapeutics. The 8-azabicyclo[3.2.1]octane moiety is a privileged structure in neuroscience, often associated with ligands for neurotransmitter receptors. This aligns with current trends in addressing neurological disorders, a hot topic in both academic and industrial research. Users frequently search for terms like "azabicyclic compounds in drug discovery" or "bromophenyl derivatives synthesis," reflecting the compound's relevance.

From a synthetic perspective, 1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)- exemplifies the growing importance of transition metal-catalyzed reactions. The presence of a bromine atom at the ortho position of the phenyl ring makes it an excellent candidate for palladium-catalyzed couplings, a technique widely explored in modern organic synthesis. This aligns with the surge in searches for "aryl bromide reactivity" and "catalytic C-H activation," highlighting its practical utility.

Environmental and green chemistry considerations are also pertinent to this compound. Researchers are increasingly investigating solvent-free or low-toxicity solvent approaches for its synthesis, responding to the demand for sustainable chemical processes. Queries like "eco-friendly synthesis of azabicyclic ketones" or "microwave-assisted bromophenyl reactions" underscore this trend, making the compound a case study for green synthetic methodologies.

In summary, 1-Propanone, 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(2-bromophenyl)- (CAS No. 1797892-26-2) represents a fascinating intersection of structural complexity, pharmaceutical potential, and synthetic innovation. Its study not only advances fundamental chemistry but also addresses contemporary challenges in drug development and sustainable science, making it a subject of enduring interest.